Cas no 439094-48-1 (4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE)

4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE is a synthetic organic compound featuring a benzamide core linked to a substituted pyridine moiety via an amide bond. The presence of a 4-methylpiperazine group enhances its solubility and potential bioactivity, making it a valuable intermediate in pharmaceutical research. Its structural design allows for selective interactions with biological targets, particularly in kinase inhibition studies. The compound exhibits favorable physicochemical properties, including stability under standard conditions and compatibility with further functionalization. Its well-defined synthesis route ensures high purity, supporting its use in drug discovery and medicinal chemistry applications. Researchers value this compound for its versatility in developing novel therapeutic agents.
4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE structure
439094-48-1 structure
Product Name:4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE
CAS No:439094-48-1
MF:C18H22N4O
MW:310.393483638763
MDL:MFCD03012848
CID:5228509
Update Time:2025-06-26

4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

    • 4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE
    • 4-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide
    • Oprea1_644941
    • MLS000763972
    • HMS2711N11
    • SMR000336126
    • MDL: MFCD03012848
    • Inchi: 1S/C18H22N4O/c1-14-3-5-15(6-4-14)18(23)20-16-7-8-17(19-13-16)22-11-9-21(2)10-12-22/h3-8,13H,9-12H2,1-2H3,(H,20,23)
    • InChI Key: OMIOBAGHVFHLMN-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)NC1=CN=C(C=C1)N1CCN(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 387
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.5

4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB299076-100 mg
4-Methyl-N-[6-(4-methylpiperazino)-3-pyridinyl]benzenecarboxamide; .
439094-48-1
100mg
€221.50 2023-04-26
abcr
AB299076-100mg
4-Methyl-N-[6-(4-methylpiperazino)-3-pyridinyl]benzenecarboxamide; .
439094-48-1
100mg
€283.50 2025-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00906039-1g
4-Methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide
439094-48-1 90%
1g
¥2394.0 2024-04-17
Ambeed
A888851-1g
4-Methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide
439094-48-1 90%
1g
$348.0 2023-04-04

Additional information on 4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE

4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE: A Comprehensive Overview

The compound with CAS No. 439094-48-1, known as 4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a piperazine moiety and a pyridine ring, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of small molecule inhibitors for kinase enzymes. The benzamide group in the molecule plays a crucial role in binding to the active site of these enzymes, demonstrating high affinity and selectivity. Researchers have reported that this compound exhibits promising anti-cancer activity in vitro, targeting key signaling pathways that are often dysregulated in malignant cells.

In addition to its pharmacological applications, 4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE has been explored for its potential in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Studies have shown that this compound can be incorporated into thin-film transistors, where it enhances charge transport properties and improves device performance. This dual functionality underscores the compound's versatility and broad applicability across multiple disciplines.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the piperazine ring through reductive amination and the subsequent coupling reaction with the benzamide group. Recent advancements in catalysis have enabled higher yields and improved purity, making this compound more accessible for large-scale production.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of 4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE. Initial studies suggest that the compound exhibits low toxicity to aquatic organisms, which is a positive indication for its potential use in pharmaceuticals. However, further research is needed to fully understand its long-term environmental impact and to develop sustainable methods for its disposal.

In conclusion, 4-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE (CAS No. 439094-48-1) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers across various fields. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in scientific innovation.

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